Perspective on oligomeric products from lignin depolymerization: their generation, identification, and further valorization†
Industrial Chemistry & Materials Pub Date: 2023-03-10 DOI: 10.1039/D2IM00059H
Abstract
The present contribution emphasizes the formation of oligomeric products in various depolymerization approaches of lignin, namely reductive catalytic fractionation, oxidative catalytic fractionation, and pyrolysis. Three possible routes to form such oligomers in these depolymerization processes are summarized and compared from various studies conducted on model compounds. Next, the main identification techniques for characterizing oligomeric products are highlighted. Particular focus is given to 2D-HSQC-NMR, GPC, Maldi-TOF-MS and FT-ICR-MS, which represent the state-of-art characterization of lignin. Special attention was paid to the transferability of these techniques for depolymerized oligomeric lignin. Finally, both the existing and expected potential lignin valorization routes are discussed for these oligomers, and technical hurdles and recommendations are provided in an attempt to catalyze the development of new discoveries and enabling technologies.
Keywords: Lignin oligomer; Reductive and oxidative depolymerization; Biofuels; Characterization techniques; Lignin valorization.
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